Cas no 2172197-50-9 (2-(1-{(benzyloxy)carbonylamino}-2-ethylcyclopentyl)acetic acid)

• Product Name: 2-(1-{(benzyloxy)carbonylamino}-2-ethylcyclopentyl)acetic acid
• CAS No: 2172197-50-9
• MF: C₁₇H₂₃NO₄
• MW: 305.36882519722
• CID: 5808269
• PubChem ID: 165520341
• Update Time: 2025-08-05

2-(1-{(benzyloxy)carbonylamino}-2-ethylcyclopentyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{(benzyloxy)carbonylamino}-2-ethylcyclopentyl)acetic acid
• 2172197-50-9
• 2-(1-{[(benzyloxy)carbonyl]amino}-2-ethylcyclopentyl)acetic acid
• EN300-1285610

• Inchi： 1S/C17H23NO4/c1-2-14-9-6-10-17(14,11-15(19)20)18-16(21)22-12-13-7-4-3-5-8-13/h3-5,7-8,14H,2,6,9-12H2,1H3,(H,18,21)(H,19,20)
• InChI Key： HHZMGLDVJDDTQW-UHFFFAOYSA-N
• SMILES： OC(CC1(CCCC1CC)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 305.16270821g/mol
• Monoisotopic Mass: 305.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(1-{(benzyloxy)carbonylamino}-2-ethylcyclopentyl)acetic acid

Comprehensive Overview of 2-(1-{(benzyloxy)carbonylamino}-2-ethylcyclopentyl)acetic acid (CAS No. 2172197-50-9)

2-(1-{(benzyloxy)carbonylamino}-2-ethylcyclopentyl)acetic acid (CAS No. 2172197-50-9) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound features a unique cyclopentyl backbone modified with an ethyl group and a benzyloxy carbonylamino protective group, making it a valuable intermediate in peptide synthesis and drug development. Its molecular structure, characterized by the acetic acid moiety, enhances its reactivity and compatibility with various biochemical pathways, aligning with current trends in targeted drug delivery and enzyme inhibition studies.

The growing interest in 2-(1-{(benzyloxy)carbonylamino}-2-ethylcyclopentyl)acetic acid is driven by its applications in protease inhibitor design and small-molecule therapeutics. Researchers are increasingly exploring its role in modulating protein-protein interactions, a hot topic in oncology and neurodegenerative disease research. The compound’s carbamate-protected amine group (benzyloxy carbonylamino) offers stability under physiological conditions, addressing a common challenge in prodrug formulation. This aligns with frequent search queries like “stable peptide analogs” and “carbamate-based drug scaffolds.”

From a synthetic chemistry perspective, CAS No. 2172197-50-9 exemplifies advancements in stereoselective cyclopentane functionalization. Its 2-ethylcyclopentyl core is a sought-after motif in chiral catalyst design, a trending subtopic in asymmetric synthesis forums. The compound’s acetic acid tail further enables conjugation with biomolecules, resonating with searches such as “carboxylic acid linker for bioconjugation” and “cyclopentane-derived pharmacophores.” These attributes make it a versatile candidate for high-throughput screening libraries.

Environmental and regulatory considerations for 2-(1-{(benzyloxy)carbonylamino}-2-ethylcyclopentyl)acetic acid highlight its compliance with green chemistry principles. Unlike traditional reagents, its synthesis avoids heavy metals or volatile byproducts, addressing the demand for “sustainable chiral building blocks.” This positions the compound favorably in green pharmaceutical manufacturing, a key focus area for regulatory bodies and ESG-driven investors.

Analytical characterization of CAS No. 2172197-50-9 typically involves HPLC-MS and NMR spectroscopy, techniques frequently searched alongside “purity validation for drug intermediates.” The compound’s UV-active benzyloxy carbonyl group facilitates detection at low concentrations, supporting its use in trace-level pharmacokinetic studies. Such features cater to the rising demand for “sensitive analytical methods in preclinical research.”

In conclusion, 2-(1-{(benzyloxy)carbonylamino}-2-ethylcyclopentyl)acetic acid represents a convergence of synthetic utility and biomedical relevance. Its structural features address multiple pain points in modern drug discovery, from prodrug stability to stereochemical control, while aligning with sustainability goals. As research into cyclopentane-based therapeutics expands, this compound is poised to gain further traction in both academic and industrial settings.